3-(1-Methyl-5-pyrazolyl)-3-oxopropanenitrile

• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol
• IUPAC Name: 3-(2-methylpyrazol-3-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C7H7N3O/c1-10-6(3-5-9-10)7(11)2-4-8/h3,5H,2H2,1H3
• InChI Key: FFLHOHHJMVBTKZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)CC#N

Description

MFCD32876661 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

The synthesis of MFCD32876661 involves specific synthetic routes and reaction conditions. The preparation method is designed to ensure high purity and yield, making it suitable for industrial-scale production. The synthetic route typically involves the use of specific reagents and catalysts under controlled conditions to achieve the desired product. The industrial production methods are optimized for large-scale manufacturing, ensuring consistency and efficiency.

Chemical Reactions Analysis

MFCD32876661 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions are carefully controlled to ensure the formation of the desired products. Major products formed from these reactions include derivatives of MFCD32876661 with modified functional groups, which can be used in further applications.

Scientific Research Applications

MFCD32876661 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, MFCD32876661 is being investigated for its therapeutic potential in treating various diseases. In industry, it is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD32876661 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The molecular pathways involved in its action are being studied to understand its full potential and applications.

Comparison with Similar Compounds

MFCD32876661 is compared with other similar compounds to highlight its uniqueness Similar compounds include those with comparable chemical structures and properties The comparison focuses on the differences in their chemical reactivity, biological activity, and potential applications

Conclusion

MFCD32876661 is a compound with significant potential in various scientific fields Its unique properties and wide range of applications make it a valuable subject of research